Cas no 773134-12-6 (Methyl 4-chloro-2,6-difluorobenzoate)

Methyl 4-chloro-2,6-difluorobenzoate structure
773134-12-6 structure
Product Name:Methyl 4-chloro-2,6-difluorobenzoate
CAS No:773134-12-6
MF:C8H5ClF2O2
MW:206.573908567429
MDL:MFCD06204170
CID:1089048
PubChem ID:46311097
Update Time:2025-04-20

Methyl 4-chloro-2,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-chloro-2,6-difluorobenzoate
    • YAKDQVXTYIIAKU-UHFFFAOYSA-N
    • FCH1377365
    • AK138922
    • AX8260527
    • SCHEMBL15525319
    • Methyl4-chloro-2,6-difluorobenzoate
    • CS-0150876
    • 773134-12-6
    • AKOS022174489
    • BS-17533
    • MFCD06204170
    • DTXSID70673205
    • MDL: MFCD06204170
    • Inchi: 1S/C8H5ClF2O2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,1H3
    • InChI Key: YAKDQVXTYIIAKU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(C(=O)OC)=C(C=1)F)F

Computed Properties

  • Exact Mass: 205.9946134g/mol
  • Monoisotopic Mass: 205.9946134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Methyl 4-chloro-2,6-difluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TD280-1g
Methyl 4-chloro-2,6-difluorobenzoate
773134-12-6 95+%
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864.0CNY 2021-07-17
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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163CNY 2021-05-07
Ambeed
A816471-100mg
Methyl 4-chloro-2,6-difluorobenzoate
773134-12-6 95%
100mg
$15.0 2025-04-17
Ambeed
A816471-250mg
Methyl 4-chloro-2,6-difluorobenzoate
773134-12-6 95%
250mg
$26.0 2025-04-17
Ambeed
A816471-1g
Methyl 4-chloro-2,6-difluorobenzoate
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$79.0 2025-04-17
Ambeed
A816471-5g
Methyl 4-chloro-2,6-difluorobenzoate
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5g
$327.0 2025-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Methyl 4-chloro-2,6-difluorobenzoate
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3024.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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246.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TD280-50mg
Methyl 4-chloro-2,6-difluorobenzoate
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